Ethyl 4-oxo-3-(p-tolyl)-5-(3,4,5-trimethoxybenzamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methylphenyl)-4-oxo-5-[(3,4,5-trimethoxybenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C26H25N3O7S/c1-6-36-26(32)21-17-13-37-24(20(17)25(31)29(28-21)16-9-7-14(2)8-10-16)27-23(30)15-11-18(33-3)22(35-5)19(12-15)34-4/h7-13H,6H2,1-5H3,(H,27,30)
• InChI Key: STKKRDUMMSRJBM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC)C4=CC=C(C=C4)C
• Molecular Formula: C26H25N3O7S
• Molecular Weight: 523.6 g/mol
• CAS No.: 851948-21-5

Description

Ethyl 4-oxo-3-(p-tolyl)-5-(3,4,5-trimethoxybenzamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C26H25N3O7S and its molecular weight is 523.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications in Anticancer Research

• Synthesis and Anticancer Activity: A study by Abdel-Motaal, Alanzy, and Asem (2020) involved the synthesis of new heterocycles using a similar compound. These were evaluated for anticancer activity against colon HCT-116 human cancer cell line, with several compounds displaying potent activity. This suggests potential applications in developing anticancer drugs (Abdel-Motaal, Alanzy, & Asem, 2020).

Utility in Antimicrobial Synthesis

• Synthesis of Pyrimidine Derivatives with Antimicrobial Evaluation: Farag, Kheder, and Mabkhot (2008) reported the utility of a similar compound in synthesizing new pyrimidine derivatives, followed by antimicrobial evaluation. This indicates its role in developing antimicrobial agents (Farag, Kheder, & Mabkhot, 2008).

Exploration in Heterocyclic Chemistry

• Transformation into Other Heterocyclic Systems: A research by Śladowska et al. (1997) discussed how analogous compounds could react with hydrazine hydrate to produce derivatives of new heterocyclic systems, indicating its significance in heterocyclic chemistry (Śladowska et al., 1997).

Applications in Agriculture and Herbicidal Activities

• Herbicidal Activities: Xu et al. (2008) synthesized novel pyridazine derivatives from a related compound and evaluated them for herbicidal activities. Some compounds showed promising results, suggesting potential agricultural applications (Xu et al., 2008).

Utility in Heterocyclic Molecule Synthesis

• Synthesis of Heterocyclic Molecules: Devendar et al. (2013) demonstrated the efficiency of a similar compound in synthesizing densely functionalized heterocyclic molecules, highlighting its role in the field of organic chemistry (Devendar et al., 2013).